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A Comparative Guide to Predation on Cepaea nemoralis

The grove snail, Cepaea nemoralis, is a classic model organism for studying the effects of
predation and natural selection. Its pronounced shell polymorphism, in terms of both color and
banding patterns, has provided a rich field for researchers investigating predator-prey
dynamics. This guide synthesizes findings from numerous studies to offer a comparative
overview of predation on this species, focusing on predator-specific selective pressures and
the adaptive significance of shell characteristics.

Predator-Specific Predation Rates and Preferences

Predation on Cepaea nemoralis is primarily attributed to avian and mammalian predators, with
distinct preferences and hunting strategies observed between these groups. Thrushes,
particularly the song thrush (Turdus philomelos), are significant avian predators, while rodents
such as field mice (Apodemus sylvaticus) represent key mammalian predators.[1][2]

A study that analyzed 2000 terrestrial snail shells found that 26.5% showed evidence of avian
predation and 36.8% had been preyed upon by mammals.[3] This research highlighted a clear
preference by birds for Cepaea nemoralis, which constituted 82.3% of all bird-predated shells.
[4] In contrast, mice showed a preference for the Burgundy snail (Helix pomatia).[3]

Table 1: Predator Preference for Snail Species
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obvia[4]
. ) . Cepaea nemoralis (in some
Mice Helix pomatia[3]

contexts)

Predator preference also extends to specific morphs within Cepaea nemoralis. Mice have been
observed to avoid pink, mid-banded snails while favoring brown, mid-banded morphs, which
are often ignored by birds.[3] Furthermore, birds tend to select larger individuals, a preference
not shared by mice.[3]

The Role of Shell Polymorphism in Differential
Predation

The variation in shell color (typically yellow, pink, or brown) and the presence or absence of up
to five bands are genetically determined traits that influence the survival of Cepaea nemoralis
in different environments.[1][5][6] This polymorphism is maintained, in large part, by visual
selection from predators.[6]

Camouflage and Habitat Matching

The prevailing hypothesis is that different shell morphs offer varying degrees of camouflage
depending on the habitat.[6][7] Banded snails are more commonly found in heterogeneous
environments like hedgerows, while unbanded snails are more prevalent against uniform
backgrounds such as woodlands.[7] Similarly, yellow and unbanded shells are often found in
more open habitats.[1]

A study modeling avian vision found that, on average, banded morphs were more conspicuous
than unbanded ones.[5] The crypsis of different morphs was highly dependent on the habitat;
shails were most cryptic against dry vegetation and most conspicuous on bare ground.[5] For
instance, in a study conducted at a site with a relatively uniform habitat, thrushes preyed
disproportionately on banded snails (56.3% of predated snails were banded, while they only
made up 47.1% of the population).[7]
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Table 2: Predation on Cepaea nemoralis Morphs by Different Predators

Predator Preferred Morphs Avoided Morphs Notes

) ] Preference can
Conspicuous morphs Cryptic morphs )
change with season

Birds (Thrushes) relative to the relative to the
and background
background[6][7] background[6][7]
color[2][5]
Brown mid-banded[3], May also be
Mice Yellow unbanded and Pink mid-banded|3] influenced by shell
one-banded[2] strength[2]

Shell Strength as an Anti-Predator Defense

Beyond visual crypsis, shell strength provides a crucial defense mechanism, particularly
against crushing predators like mice.[2] Research has shown that shell strength varies among
different morphs. Pink shells have been found to be stronger than yellow ones, and banded
shells are stronger than unbanded ones.[2][8] The labium (the lip of the shell opening), which is
often attacked by mice, is generally thicker and more resistant to crushing than the apex, which
is typically targeted by birds.[2][8] This suggests that the selective pressures exerted by
different predators may drive the evolution of multiple anti-predator traits in Cepaea nemoralis.

[2]

Experimental Methodologies

A variety of experimental protocols have been employed to study predation on Cepaea
nemoralis.

Field Observation and Collection

A common method involves collecting and analyzing shells from predator "anvils,” which are
typically stones used by thrushes to break open snail shells.[7] By comparing the frequencies
of different morphs in the predated shell fragments to their frequencies in the living population
in the surrounding area, researchers can infer selective predation.[7]

The general workflow for such an experiment is as follows:
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Fig. 1: Workflow for a typical thrush predation study.

Shell Strength Measurement

To quantify shell strength as an anti-predator trait, researchers collect adult snails and measure
the force required to crush their shells.[2]

Protocol for Shell Strength Analysis:
» Snail Collection: Adult Cepaea nemoralis of various morphs are collected from the field.[2]

» Morph Identification: Shells are categorized based on background color and banding pattern.

[2]

o Shell Crushing: A device, such as a universal testing machine, is used to apply a continuous,
increasing force to a specific part of the shell (e.g., the apex or labium) until it fractures. The
maximum force sustained is recorded as the shell strength.[8]

e Thickness Measurement: The thickness of the shell at the point of fracture is measured,
often using calipers.[2][8]

 Statistical Analysis: A General Linear Model (GLM) or similar statistical test is used to
determine the effects of shell color, banding pattern, and thickness on shell strength.[2][8]

Logical Relationships in Predation Risk
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The risk of predation for an individual Cepaea nemoralis is not determined by a single factor
but by a complex interplay of genetic traits, environmental conditions, and predator

characteristics.
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Fig. 2: Factors influencing predation risk in Cepaea nemoralis.

In conclusion, the extensive research on Cepaea nemoralis predation demonstrates a complex
system of selective pressures. Both avian and mammalian predators act as significant
evolutionary forces, shaping the distribution and frequency of shell morphs through differential
predation. The interplay between camouflage, habitat, and physical defenses like shell strength
highlights the multifaceted nature of anti-predator adaptations in this species.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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